Cas no 2680623-20-3 (3-(5-methylpyridin-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

• Product Name: 3-(5-methylpyridin-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• CAS No: 2680623-20-3
• MF: C₁₃H₁₆N₂O₄
• MW: 264.277143478394
• CID: 5646876
• PubChem ID: 165912699
• Update Time: 2025-06-13

3-(5-methylpyridin-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680623-20-3
• 3-(5-methylpyridin-3-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• EN300-28281730
• 3-(5-methylpyridin-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

• Inchi： 1S/C13H16N2O4/c1-3-4-19-13(18)15-11(12(16)17)6-10-5-9(2)7-14-8-10/h3,5,7-8,11H,1,4,6H2,2H3,(H,15,18)(H,16,17)
• InChI Key： SSEYJQIPHYIXHB-UHFFFAOYSA-N
• SMILES： OC(C(CC1C=NC=C(C)C=1)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 264.11100700g/mol
• Monoisotopic Mass: 264.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 88.5Ų

Additional information on 3-(5-methylpyridin-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

Comprehensive Analysis of 3-(5-methylpyridin-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2680623-20-3): Properties, Applications, and Innovations

In the rapidly evolving field of pharmaceutical and chemical research, 3-(5-methylpyridin-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2680623-20-3) has emerged as a compound of significant interest. This molecule, characterized by its unique pyridine and propanoic acid moieties, offers a versatile scaffold for drug discovery and material science applications. Its carbonylamino functional group further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The structural complexity of 3-(5-methylpyridin-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid has sparked curiosity among researchers exploring small molecule therapeutics and bioconjugation techniques. Recent studies highlight its potential in modulating enzyme activity and serving as a linker molecule in antibody-drug conjugates (ADCs), a hot topic in targeted cancer therapy. The compound's allyloxy carbonyl group also makes it a candidate for click chemistry applications, aligning with the growing demand for bioorthogonal reactions in live-cell imaging.

From a synthetic perspective, the CAS 2680623-20-3 compound demonstrates remarkable stability under physiological conditions, a property highly sought after in prodrug design. Its 5-methylpyridin-3-yl moiety contributes to improved blood-brain barrier permeability, a critical factor in central nervous system (CNS) drug development. These attributes have positioned this molecule as a subject of numerous patent filings, particularly in the realm of neurodegenerative disease treatments and pain management formulations.

The pharmaceutical industry's shift toward personalized medicine has further amplified interest in 3-(5-methylpyridin-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid. Its modular structure allows for straightforward structure-activity relationship (SAR) studies, enabling researchers to fine-tune pharmacological properties. Recent publications have explored its derivatives as potential G-protein coupled receptor (GPCR) modulators, addressing a key market need in metabolic disorder therapeutics.

In material science, the compound's vinyl ether functionality (prop-2-en-1-yloxy group) enables participation in radical polymerization processes. This characteristic has been leveraged in developing smart polymer coatings with temperature-responsive properties, a trending research area in biomedical device engineering. The carboxylic acid terminus additionally facilitates surface modification of nanoparticles, contributing to advancements in drug delivery systems and diagnostic imaging agents.

Analytical characterization of CAS 2680623-20-3 reveals excellent compatibility with modern techniques like LC-MS and NMR spectroscopy, addressing common queries about compound purity verification. The molecule's distinct UV absorption profile between 250-280 nm makes it particularly suitable for HPLC method development, a frequent search topic among analytical chemists. These properties streamline quality control processes in both research and industrial settings.

Environmental considerations surrounding 3-(5-methylpyridin-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid have also gained attention. Preliminary biodegradability studies suggest favorable eco-toxicological profiles, aligning with the pharmaceutical industry's push toward green chemistry principles. This aspect responds to growing consumer and regulatory demands for environmentally benign chemical processes, frequently searched in relation to sustainable drug manufacturing.

The commercial availability of 2680623-20-3 through specialized fine chemical suppliers has enabled broader investigation into its applications. Current market analyses indicate rising demand for this compound, particularly among researchers working on peptide mimetics and protein-protein interaction inhibitors. Its competitive pricing compared to similar heterocyclic building blocks makes it an attractive option for both academic and industrial laboratories.

Future research directions for 3-(5-methylpyridin-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid may explore its potential in photopharmacology, where its photoswitchable properties could be harnessed for light-activated drug systems. The compound's compatibility with continuous flow chemistry setups also positions it well for process intensification strategies, addressing current industry challenges in scale-up production of complex molecules.

In conclusion, CAS 2680623-20-3 represents a multifaceted chemical entity bridging diverse research domains. From its applications in precision medicine to contributions in advanced material design, this compound continues to inspire innovation across scientific disciplines. As investigation into its properties deepens, 3-(5-methylpyridin-3-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid is poised to play an increasingly prominent role in addressing contemporary challenges in healthcare and technology.